Cas no 2248260-96-8 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate
• CAS No: 2248260-96-8
• MF: C₃₀H₂₆N₂O₆
• MW: 510.537248134613
• CID: 6465815
• PubChem ID: 165725139
• Update Time: 2025-06-14

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate
• EN300-6521865
• 2248260-96-8

• Inchi： 1S/C30H26N2O6/c33-27-23-14-7-8-15-24(23)28(34)32(27)38-29(35)26-16-2-1-9-17-31(26)30(36)37-18-25-21-12-5-3-10-19(21)20-11-4-6-13-22(20)25/h3-8,10-15,25-26H,1-2,9,16-18H2
• InChI Key： KEAPBNRCSIDRHB-UHFFFAOYSA-N
• SMILES： O(C(N1CCCCCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 510.17908655g/mol
• Monoisotopic Mass: 510.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 892
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 93.2Ų

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate

Comprehensive Analysis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate (CAS No. 2248260-96-8)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate (CAS No. 2248260-96-8) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring both isoindole and fluorenyl moieties, makes it a valuable intermediate in the development of novel therapeutic agents. Researchers are increasingly interested in this compound due to its potential role in peptide synthesis and drug delivery systems, aligning with current trends in precision medicine and bioconjugation technologies.

One of the most searched questions in the field of organic chemistry is how protecting groups like the 9H-fluoren-9-ylmethyl (Fmoc) moiety enhance synthetic efficiency. The Fmoc group in 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate plays a critical role in solid-phase peptide synthesis (SPPS), a technique widely used in the production of biopharmaceuticals. This compound's ability to stabilize reactive intermediates while allowing selective deprotection under mild conditions has made it a subject of extensive study in combinatorial chemistry and high-throughput screening.

Another hot topic in the scientific community is the exploration of azepane-based scaffolds for their conformational flexibility and bioactivity. The azepane ring in this compound contributes to its versatility, enabling interactions with biological targets such as G-protein-coupled receptors (GPCRs) and enzymes. Recent publications highlight its utility in designing enzyme inhibitors and allosteric modulators, addressing challenges in neurodegenerative disease research and oncology.

From a synthetic chemistry perspective, the 1,3-dioxoisoindoline moiety in this compound is noteworthy for its role as a carboxyl-activating group. This feature is particularly relevant to discussions on green chemistry, as it reduces the need for hazardous reagents in amide bond formation. Laboratories focusing on sustainable synthesis often prioritize such compounds to minimize environmental impact while maintaining high yields—a key concern for industries complying with REACH and FDA guidelines.

The growing demand for custom synthesis services has also brought attention to CAS No. 2248260-96-8. Contract research organizations (CROs) frequently list this compound in their catalogs due to its use in structure-activity relationship (SAR) studies. Its compatibility with automated synthesis platforms and microwave-assisted reactions further enhances its appeal for modern drug discovery workflows.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for verifying the purity and stereochemistry of the material—a critical requirement for Good Manufacturing Practice (GMP) compliance. The compound's stability under various storage conditions (e.g., inert atmosphere, low temperature) is another frequently searched aspect, particularly by process chemistry teams scaling up production.

In the context of intellectual property, patents referencing 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-(9H-fluoren-9-yl)methyl azepane-1,2-dicarboxylate often relate to prodrug design and controlled-release formulations. This aligns with market trends toward targeted therapies, where researchers seek to improve drug bioavailability while reducing side effects. The compound's modular structure allows for systematic modifications—a strategy known as molecular editing that's gaining traction in medicinal chemistry circles.

As the pharmaceutical industry increasingly adopts artificial intelligence for molecular docking simulations, compounds like CAS No. 2248260-96-8 serve as valuable test cases for cheminformatics algorithms. Its balanced lipophilicity (predicted LogP ~2.5) and molecular weight (~500 Da) make it an interesting subject for ADMET prediction studies, addressing common queries about blood-brain barrier permeability and hepatic metabolism.

Looking ahead, the scientific community anticipates expanded applications of this compound in bioconjugate vaccines and antibody-drug conjugates (ADCs)—two areas experiencing rapid growth due to advancements in immuno-oncology. Its dual-functionality as both a protecting group and a linker positions it as a versatile tool for next-generation therapeutic protein engineering.